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Compound of Interest

Compound Name: 2-Acetylbenzoic acid

Cat. No.: B015094

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental
protocols, and safety information for 2-Acetylbenzoic acid, a versatile intermediate in the
pharmaceutical, cosmetic, and agrochemical industries.

Physicochemical Properties

2-Acetylbenzoic acid is a light yellow to light orange crystalline powder. Its key
physicochemical properties are summarized in the tables below for easy reference and
comparison.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CoHsOs3 [1112]
Molecular Weight 164.16 g/mol [2]
Appearance Light y(.ellow to light orange 3]
crystalline powder
Melting Point 115-118 °C [4]
Boiling Point 251.61 °C (rough estimate) [3]
Density 1.2+0.1 g/cm3 [5]
Flash Point 161.0 £ 19.7 °C [5]
Vapor Pressure 0.03 hPa (at 25 °C)
Table 2: Solubility and Partition Coefficients
Property Value Source(s)

Water Solubility

Slightly soluble

[2](3]

Solubility in Organic Solvents

Soluble in Dichloromethane,
Ethyl Acetate, Chloroform,
DMSO, Acetone

[2](3]

pKa

4.13 (at 25 °C)

[3]

LogP

0.8

[6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Acetylbenzoic

acid.

Table 3: Key Spectroscopic Data

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C577560&Mask=200
https://www.fishersci.ca/shop/products/2-acetylbenzoic-acid-98-thermo-scientific/p-7080587
https://www.fishersci.ca/shop/products/2-acetylbenzoic-acid-98-thermo-scientific/p-7080587
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9431560.htm
https://www.chemsynthesis.com/base/chemical-structure-16984.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9431560.htm
https://www.echemi.com/products/pid_Seven43766-2-acetylbenzoicacid.html
https://www.echemi.com/products/pid_Seven43766-2-acetylbenzoicacid.html
https://www.fishersci.ca/shop/products/2-acetylbenzoic-acid-98-thermo-scientific/p-7080587
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9431560.htm
https://www.fishersci.ca/shop/products/2-acetylbenzoic-acid-98-thermo-scientific/p-7080587
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9431560.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9431560.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylbenzoic-acid
https://www.benchchem.com/product/b015094?utm_src=pdf-body
https://www.benchchem.com/product/b015094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectrum Type Key Peaks/Signals Source(s)
A spectrum is available from

1H NMR _ _ [6]
Sigma-Aldrich.
A spectrum is available from

13C NMR _ _ [6]
Sigma-Aldrich.

Strong broad bands at 3264
cm~1 (O-H stretching).
Absorption bands for C=0
Infrared (IR) stretching occur in the range of  [7][8]
1750-1600 cm~1. A vapor
phase IR spectrum is available
from NIST.

Mass spectrum (electron
Mass Spectrometry (MS) S ] [1][9]
ionization) is available.

Experimental Protocols
Synthesis of 2-Acetylbenzoic Acid

A documented method for the synthesis of 2-acetylbenzoic acid involves the reaction of
phthalic anhydride with malonic acid.[10] While the full detailed protocol from this specific
source is part of a larger patent, a general representation of this type of reaction is the Perkin
reaction, which can be adapted for this synthesis.

General Protocol (Conceptual):

o Reactant Preparation: Phthalic anhydride and malonic acid are mixed in a suitable solvent,
often with a basic catalyst like triethylamine or pyridine.

e Reaction: The mixture is heated to reflux for several hours. The reaction proceeds through a
condensation mechanism.

o Hydrolysis: The intermediate product is then hydrolyzed, typically with an acid, to yield 2-
acetylbenzoic acid.
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o Workup and Purification: The product is extracted from the reaction mixture using an
appropriate solvent and purified, for example, by recrystallization.

A workflow for a typical synthesis and purification process is visualized below.

Synthesis

Phthalic Anhydride + Malonic Acid

'

Reflux with Catalyst

'

Acid Hydrolysis

Crude Product

Purification

Solvent Extraction

'

Recrystallization

'

Drying

Purified 2-Acetylbenzoic Acid

final_product

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 2-Acetylbenzoic acid.

Purification

A common method for the purification of 2-Acetylbenzoic acid is recrystallization.[3]
Protocol for Recrystallization:

» Dissolution: Dissolve the crude 2-Acetylbenzoic acid in a minimum amount of a suitable hot
solvent mixture, such as benzene and water.

o Cooling: Allow the solution to cool slowly to room temperature, and then potentially in an ice
bath, to induce crystallization.

« Filtration: Collect the crystals by filtration, for example, using a Buchner funnel.

e Washing: Wash the crystals with a small amount of cold solvent to remove any remaining
impurities.

e Drying: Dry the purified crystals under vacuum.

Reactivity and Stability

2-Acetylbenzoic acid is stable under normal storage conditions.[5][11] It is incompatible with
strong oxidizing agents.[11] Hazardous decomposition products include carbon monoxide and
carbon dioxide.[11] Hazardous polymerization does not occur.[11]

Safety Information

Table 4: GHS Hazard Statements
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Hazard Code Description Source(s)
H315 Causes skin irritation [51[6]

H319 Causes serious eye irritation [6]

H335 May cause respiratory irritation  [6]

Precautionary Statements:

Users should handle 2-Acetylbenzoic acid in a well-ventilated area and wear appropriate
personal protective equipment, including gloves and eye protection.[12] Avoid breathing dust
and prevent contact with skin and eyes.[13]

Biological Activity and Applications in Drug
Development

2-Acetylbenzoic acid serves as an important intermediate in the synthesis of various
pharmaceuticals.[14] It has been investigated for its effects on platelet function. One study
indicated that at high concentrations, it can inhibit the second phase of ADP-induced
aggregation in human platelets. However, at lower concentrations, it was found to potentially
potentiate aggregation. This suggests a complex dose-dependent effect on platelet activity.

The role of 2-Acetylbenzoic acid in drug development is primarily as a building block for more
complex molecules.[14] Its chemical structure, featuring both a carboxylic acid and a ketone
group, allows for a variety of chemical modifications to produce derivatives with desired
therapeutic properties.

The interaction of 2-Acetylbenzoic acid with platelet aggregation suggests a potential, though
not fully elucidated, interaction with signaling pathways involved in hemostasis and thrombosis.
A simplified conceptual diagram illustrating this is provided below.
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Caption: Conceptual diagram of 2-Acetylbenzoic acid's influence on platelet aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://m.chemicalbook.com/SpectrumEN_577-56-0_MS.htm
https://patents.google.com/patent/US8598387B2/en
https://patents.google.com/patent/US8598387B2/en
https://www.fishersci.com/store/msds?partNumber=AC102470050&countryCode=US&language=en
https://www.tcichemicals.com/MX/en/p/A1075
https://synquestprodstorage.blob.core.windows.net/msds/2600/2629-1-51.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2600/2629-1-51.pdf
https://www.amerigoscientific.com/2-acetylbenzoic-acid-99-item-115734.html
https://www.benchchem.com/product/b015094#2-acetylbenzoic-acid-cas-number-577-56-0-properties
https://www.benchchem.com/product/b015094#2-acetylbenzoic-acid-cas-number-577-56-0-properties
https://www.benchchem.com/product/b015094#2-acetylbenzoic-acid-cas-number-577-56-0-properties
https://www.benchchem.com/product/b015094#2-acetylbenzoic-acid-cas-number-577-56-0-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015094?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

